(R)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(2-(trifluoromethyl)phenyl)butanoic acid

• IUPAC Name: (3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-[2-(trifluoromethyl)phenyl]butanoic acid
• InChI: InChI=1S/C26H22F3NO4/c27-26(28,29)23-12-6-1-7-16(23)13-17(14-24(31)32)30-25(33)34-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h1-12,17,22H,13-15H2,(H,30,33)(H,31,32)/t17-/m1/s1
• InChI Key: AMHLUOQJPWBMSQ-QGZVFWFLSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(CC(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(F)(F)F
• Isomeric SMILES: C1=CC=C(C(=C1)C[C@H](CC(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(F)(F)F
• Molecular Formula: C26H22F3NO4
• Molecular Weight: 469.5 g/mol

Description

(R)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(2-(trifluoromethyl)phenyl)butanoic acid is a useful research compound. Its molecular formula is C26H22F3NO4 and its molecular weight is 469.46. The purity is usually 95%.
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Scientific Research Applications

Radiotracer Development for PET Imaging

A study conducted by Naik et al. (2018) developed new GABAB agonists as potential PET radiotracers. Among these, a compound demonstrated significant inhibition binding affinity and agonist response, making it a promising candidate for imaging GABAB receptors in rodents. This research suggests the potential of such compounds in neurological studies, particularly for imaging GABAB receptors using PET scans. (Naik et al., 2018)

Self-Assembled Structures for Material Science

Kshtriya et al. (2021) investigated the self-assembly of Fmoc variants of threonine and serine, showing how these compounds form self-assembled structures with controlled morphological changes under different conditions. This work paves the way for designing novel self-assembled architectures with applications in material science and nanotechnology. (Kshtriya et al., 2021)

Solid-Phase Synthesis of β-Peptides

Šebesta and Seebach (2003) described the preparation of N-Fmoc-protected β2-homoamino acids, which are crucial for the solid-phase syntheses of β-peptides. Their methodology allows for large-scale preparation, which is essential for the synthesis of peptides for therapeutic and research purposes. (Šebesta & Seebach, 2003)

Supramolecular Chemistry for Biomaterials

Bojarska et al. (2020) conducted a comprehensive study on the structural and supramolecular features of fluorenylmethoxycarbonyl (Fmoc) amino acids. This research is foundational for understanding the interactions and properties of Fmoc-protected amino acids, which are significant in designing effective hydrogelators, biomaterials, and therapeutics. (Bojarska et al., 2020)

Photophysics and Bioimaging

Morales et al. (2010) explored the linear and nonlinear photophysics of a water-soluble fluorene derivative, highlighting its potential for integrin-targeted bioimaging. This research demonstrates the application of fluorenyl compounds in developing advanced imaging probes for biomedical research. (Morales et al., 2010)